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Compound of Interest

Compound Name: 1,2-Butadiene, 1,4-dibromo-

Cat. No.: B15481738 Get Quote

Essential Safety and Handling Guide for 1,4-
dibromo-1,2-butadiene
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

1,4-dibromo-1,2-butadiene (CAS No. 20884-14-4). Given the limited specific data for this

compound, this guidance is based on information for structurally similar chemicals, such as

other dibrominated butanes and butenes. It is imperative to treat 1,4-dibromo-1,2-butadiene as

a hazardous substance and to handle it with the utmost care in a laboratory setting.

Hazard Summary
While a comprehensive Safety Data Sheet (SDS) for 1,4-dibromo-1,2-butadiene is not readily

available, related compounds are known to be toxic if swallowed, cause skin irritation, and may

cause serious eye damage.[1] Inhalation of vapors may be harmful.[2] Therefore, it is crucial to

avoid all personal contact, including inhalation.[2]
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Property Value

Molecular Formula C₄H₄Br₂

Molecular Weight 211.88 g/mol

CAS Number 20884-14-4

Synonyms 1,4-dibromobuta-1,2-diene

(Data from PubChem CID 12249213)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 1,4-dibromo-1,2-

butadiene. The following table outlines the recommended PPE for various laboratory

operations.
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(weighing,

transfers in a

fume hood)

Chemical splash

goggles

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene)

Laboratory coat

Not generally

required if

handled in a

certified chemical

fume hood

Large-Scale

Operations or

Splash Hazard

Chemical splash

goggles and a

face shield

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene)

Chemical-

resistant apron

over a laboratory

coat

Recommended

to have a

respirator

available

Spill Cleanup

Chemical splash

goggles and a

face shield

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant suit or

coveralls

Air-purifying

respirator with

organic vapor

cartridges or a

self-contained

breathing

apparatus

(SCBA)

Emergency

Situations

Full-face

respirator with

appropriate

cartridges or

SCBA

Heavy-duty

chemical-

resistant gloves

Fully

encapsulated

chemical- and

vapor-protective

suit

Positive-

pressure, full-

facepiece self-

contained

breathing

apparatus

(SCBA)

Operational and Disposal Plans
Handling and Storage

Engineering Controls: Always handle 1,4-dibromo-1,2-butadiene in a well-ventilated area,

preferably within a certified chemical fume hood.[2]
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Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where this chemical is used.[1]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong bases, and strong acids.[1][3] Keep containers tightly

closed to prevent the release of vapors.

Spill Response Protocol
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, absorb the material with an inert absorbent such as sand,

vermiculite, or commercial sorbent pads.

Collect: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

PPE: All personnel involved in the cleanup must wear the appropriate PPE as outlined in the

table above.

Waste Disposal
Classification: 1,4-dibromo-1,2-butadiene waste should be treated as hazardous chemical

waste.

Collection: Collect all waste, including contaminated consumables (e.g., gloves, absorbent

materials), in a designated and properly labeled hazardous waste container.

Disposal: Dispose of the waste through your institution's hazardous waste management

program, following all local, state, and federal regulations. Do not dispose of this chemical

down the drain.[1]
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Experimental Workflow
The following diagram illustrates a typical workflow for handling 1,4-dibromo-1,2-butadiene in a

research setting, emphasizing safety at each step.
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Safe Handling Workflow for 1,4-dibromo-1,2-butadiene

Preparation

Handling

Cleanup and Disposal

Emergency Preparedness

Review SDS and SOPs

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weighing and Transfer

Begin Experiment

Reaction Setup

Monitoring

Quench Reaction (if applicable)

End of Experiment

Decontaminate Glassware

Segregate and Label Waste

Dispose of Waste

Spill Kit Accessible

Safety Shower & Eyewash Tested

Emergency Contacts Posted

Click to download full resolution via product page

Caption: A flowchart outlining the safe handling procedures for 1,4-dibromo-1,2-butadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Butadiene, 1,4-dibromo-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15481738#personal-protective-equipment-for-
handling-1-2-butadiene-1-4-dibromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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